Cas no 6335-66-6 ( )

• Product name: &nbsp
• CAS No: 6335-66-6
• MF: C₆H₁₁NO₃S
• MW: 177.22144
• CID: 959899
• PubChem ID: 349296

  Chemical and Physical Properties

Names and Identifiers

• 2-formamido-3-methyl-3-sulfanylbutanoic acid
• 2-Formamido-3-mercapto-3-methylbutanoic acid
• N-Formyl-3-mercaptovaline; DL-Valine, N-formyl-3-mercapto-; NSC 28038; N-Formylpenicillamin
• N-Formyl-3-mercaptovaline
• D-N-FORMYLPENICILLAMINE
• AKOS024332261
• DTXSID00325164
• 6335-66-6
• NSC28038
• 158411-82-6
• NSC-28038
• N-Formyl-3-sulfanylvaline
• SCHEMBL6671092
•  

• Inchi： InChI=1S/C6H11NO3S/c1-6(2,11)4(5(9)10)7-3-8/h3-4,11H,1-2H3,(H,7,8)(H,9,10)
• InChI Key： ANCLDHSEMKEXLS-UHFFFAOYSA-N
• SMILES： CC(C)(C(C(=O)O)NC=O)S

Computed Properties

• Exact Mass: 177.04603
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 66.4